Cas no 18681-22-6 (Ceroplasterinsaeure; 6alpha.10beta.11alpha-Delta3(20).7.18-Ophiobolatrien-25-saeure)
18681-22-6 structure
Product Name:Ceroplasterinsaeure; 6alpha.10beta.11alpha-Delta3(20).7.18-Ophiobolatrien-25-saeure
CAS No:18681-22-6
MF:C25H38O2
MW:370.568027973175
CID:1998571
PubChem ID:12302774
Update Time:2025-04-21
Ceroplasterinsaeure; 6alpha.10beta.11alpha-Delta3(20).7.18-Ophiobolatrien-25-saeure Chemical and Physical Properties
Names and Identifiers
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- Ceroplasterinsaeure
- 6alpha.10beta.11alpha-Delta3(20).7.18-Ophiobolatrien-25-saeure
- Ophiobolic acid
- Ceroplasteric acid
- (+)-Ceroplasteric acid
- (6α,10β,11α)-Ophiobola-3(24),7,19-trien-21-oic acid
- (E,6S)-6-[(1S,3S,6R,7R,9Z,11R)-3,10-Dimethyl-14-methylidene-6-tricyclo[9.3.0.03,7]tetradec-9-enyl]-2-methylhept-2-enoic acid
- 18681-22-6
- Ceroplasterinsaeure; 6alpha.10beta.11alpha-Delta3(20).7.18-Ophiobolatrien-25-saeure
-
- Inchi： 1S/C25H38O2/c1-16(7-6-8-19(4)24(26)27)21-13-14-25(5)15-22-18(3)9-11-20(22)17(2)10-12-23(21)25/h8,10,16,20-23H,3,6-7,9,11-15H2,1-2,4-5H3,(H,26,27)
- InChI Key： DIQGDBNYBUYWHQ-UHFFFAOYSA-N
- SMILES： CC(C1C2C(CC3C(=C)CCC3C(=CC2)C)(C)CC1)CCC=C(C(=O)O)C
Computed Properties
- Exact Mass: 370.287180451Da
- Monoisotopic Mass: 370.287180451Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 655
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 37.3Ų
Ceroplasterinsaeure; 6alpha.10beta.11alpha-Delta3(20).7.18-Ophiobolatrien-25-saeure Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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